![molecular formula C19H23N3O B5407957 N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea](/img/structure/B5407957.png)
N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea, also known as U-69,593, is a synthetic opioid analgesic drug that has been extensively studied for its potential use in scientific research. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for the treatment of various diseases and conditions. In
Mechanism of Action
Further research is needed to fully understand the mechanism of action of N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea and how it produces its effects.
4. Combination therapy: Researchers are exploring the use of this compound in combination with other drugs to enhance its effects and reduce side effects.
Conclusion:
This compound is a synthetic opioid analgesic drug that has been extensively studied for its potential use in scientific research. This compound has a unique mechanism of action and produces a range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, this compound has several advantages and is a promising candidate for the treatment of various diseases and conditions. Further research is needed to fully understand its properties and effects and to explore its potential use in combination therapy.
Advantages and Limitations for Lab Experiments
N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea has several advantages and limitations for lab experiments. Some of the advantages include:
1. Unique mechanism of action: this compound has a unique mechanism of action, which makes it a promising candidate for the treatment of various diseases and conditions.
2. Well-studied: this compound has been extensively studied, which means that there is a lot of information available on its properties and effects.
Some of the limitations of this compound for lab experiments include:
1. Limited availability: this compound is not widely available, which can make it difficult to obtain for lab experiments.
2. Expensive: this compound is relatively expensive, which can make it difficult to use for lab experiments that require large quantities of the compound.
Future Directions
There are several future directions for the study of N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea. Some of these directions include:
1. Development of new analogs: Researchers are exploring the development of new analogs of this compound that may have improved properties and effects.
2. Clinical trials: Clinical trials are needed to determine the safety and efficacy of this compound for the treatment of various diseases and conditions.
3.
Synthesis Methods
The synthesis of N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea involves the reaction of 4-(1-piperidinylmethyl)aniline with phenyl isocyanate. The reaction is carried out in the presence of a catalyst, such as triethylamine, and the resulting product is purified by recrystallization. The yield of the synthesis process is typically around 70%.
Scientific Research Applications
N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea has been extensively studied for its potential use in scientific research. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for the treatment of various diseases and conditions. Some of the scientific research applications of this compound include:
1. Pain Management: this compound has been found to be an effective analgesic drug. It binds to the kappa opioid receptor and produces analgesic effects without causing the side effects associated with other opioid drugs.
2. Depression: this compound has been found to have antidepressant effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a role in regulating mood.
3. Anxiety: this compound has been found to have anxiolytic effects. It has been shown to reduce anxiety-like behavior in animal models.
Properties
IUPAC Name |
1-phenyl-3-[4-(piperidin-1-ylmethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O/c23-19(20-17-7-3-1-4-8-17)21-18-11-9-16(10-12-18)15-22-13-5-2-6-14-22/h1,3-4,7-12H,2,5-6,13-15H2,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWPAIZMFMXGFGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.